![molecular formula C21H19N3O4S2 B2410399 2-(3-methoxybenzyl)-4-(3-(methylthio)phenyl)-2H-pyrido[2,3-e][1,2,4]thiadiazin-3(4H)-one 1,1-dioxide CAS No. 1251681-34-1](/img/structure/B2410399.png)
2-(3-methoxybenzyl)-4-(3-(methylthio)phenyl)-2H-pyrido[2,3-e][1,2,4]thiadiazin-3(4H)-one 1,1-dioxide
Description
2-(3-methoxybenzyl)-4-(3-(methylthio)phenyl)-2H-pyrido[2,3-e][1,2,4]thiadiazin-3(4H)-one 1,1-dioxide is a useful research compound. Its molecular formula is C21H19N3O4S2 and its molecular weight is 441.52. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Studies
Research on compounds structurally related to 2-(3-methoxybenzyl)-4-(3-(methylthio)phenyl)-2H-pyrido[2,3-e][1,2,4]thiadiazin-3(4H)-one 1,1-dioxide has primarily focused on their synthesis and structural characterization. For instance, Neill, Preston, and Wightman (1998) developed a synthesis method for similar 1,1-dioxide derivatives by oxidizing certain thiadiazines. These compounds exhibit unique structural properties and have potential as pharmacological agents due to their distinct molecular configurations (Neill, Preston, & Wightman, 1998).
Anticancer Potential
Kamal et al. (2011) synthesized compounds based on similar molecular scaffolds and evaluated their anticancer activities against various cancer cell lines. Their findings suggest moderate to good inhibitory activity against lung, ovary, prostate, breast, and colon cancers, indicating the potential of these compounds in cancer therapy (Kamal et al., 2011).
Molecular and Electronic Analysis
In a related study, Beytur and Avinca (2021) conducted molecular, electronic, nonlinear optical, and spectroscopic analysis of compounds structurally akin to the one . Their research provided insights into the electronic properties, molecular vibrations, and spectroscopic characteristics, highlighting the potential applications in material science and electronics (Beytur & Avinca, 2021).
Pharmacological Potential
Tullio et al. (1999) explored similar 3-alkylamino-pyrido[4,3-e]-1,2,4-thiadiazine 1,1-dioxides for their pharmacological properties. Their study indicated that these compounds could express important pharmacological properties, which could be leveraged in drug development (Tullio et al., 1999).
Properties
IUPAC Name |
2-[(3-methoxyphenyl)methyl]-4-(3-methylsulfanylphenyl)-1,1-dioxopyrido[2,3-e][1,2,4]thiadiazin-3-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19N3O4S2/c1-28-17-8-3-6-15(12-17)14-23-21(25)24(16-7-4-9-18(13-16)29-2)20-19(30(23,26)27)10-5-11-22-20/h3-13H,14H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VQJIERVKXKVMHE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)CN2C(=O)N(C3=C(S2(=O)=O)C=CC=N3)C4=CC(=CC=C4)SC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19N3O4S2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
441.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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